4,7-Dimethyl-1,2,3,4-tetrahydroisoquinoline

• CAS: 1267865-80-4
• Synonyms: 4,7-diMethyl-1,2,3,4-tetrahydroisoquinoline
• Molecular Formula: C11H15N
• Molecular Weight: 161.24 g/mol
• SMILES: CC1CNCC2=C1C=CC(=C2)C
• InChI: InChI=1S/C11H15N/c1-8-3-4-11-9(2)6-12-7-10(11)5-8/h3-5,9,12H,6-7H2,1-2H3
• InChIKey: FLTARDXHEOXMNX-UHFFFAOYSA-N

4,7-Dimethyl-1,2,3,4-tetrahydroisoquinoline (CAS 1267865-80-4) is a C11H15N secondary amine of the tetrahydroisoquinoline (THIQ) class, characterized by methyl substituents at the 4- and 7-positions of the saturated isoquinoline skeleton. With a molecular weight of 161.24 g/mol and zero rotatable bonds, this compound presents a sterically constrained, bicyclic scaffold that distinguishes it from other dimethyl-THIQ regioisomers.

4,7-Dimethyl-1,2,3,4-tetrahydroisoquinoline (CAS 1267865-80-4): Structural Identity and Procurement Baseline

4,7-Dimethyl-1,2,3,4-tetrahydroisoquinoline (CAS 1267865-80-4) is a C11H15N secondary amine of the tetrahydroisoquinoline (THIQ) class, characterized by methyl substituents at the 4- and 7-positions of the saturated isoquinoline skeleton . With a molecular weight of 161.24 g/mol and zero rotatable bonds, this compound presents a sterically constrained, bicyclic scaffold that distinguishes it from other dimethyl-THIQ regioisomers . The 4,7-dimethyl substitution pattern is synthetically accessible via cyclization of appropriately substituted phenylethylamine precursors or through hydrogenation of dimethylisoquinoline intermediates [1]. As a research chemical and potential intermediate, the compound is commercially available from multiple specialty chemical suppliers with typical purities of 95–98% .

Workflow Medicinal chemistry scaffold exploration

Selection Logic Achiral THIQ core with underexplored substitution

Format Free-base building block for N-functionalization

• [1] Angene Chemical. Isoquinoline, 1,2,3,4-tetrahydro-4,7-dimethyl- (CAS 1267865-80-4). https://www.angenechem.com/cas/1267865-80-4.html. Accessed April 2026. View Source

Why 4,7-Dimethyl-1,2,3,4-tetrahydroisoquinoline Cannot Be Replaced by Generic Dimethyl-THIQ Isomers

The tetrahydroisoquinoline scaffold's biological activity is exquisitely sensitive to both the position and nature of substituents [1]. SAR studies on C3/C1-substituted THIQs demonstrate that C3-methylation can enhance antiproliferative potency by approximately 10-fold (GI50 from 2.1 μM to 220 nM), while C1-phenyl and C3-gem-dimethyl substitutions drastically reduce activity [2]. For neuroactive THIQ derivatives, stereochemistry at C-1 and C-3 governs whether a compound acts as a Parkinsonism inducer or neuroprotectant [3]. The 4,7-dimethyl substitution pattern is chemically distinct from the more commonly studied 1,2- and 1,3-dimethyl regioisomers, which feature methyl groups on the nitrogen-containing ring and are documented either as endogenous neurotoxins or MAO inhibitors [4]. The 4,7-isomer, with both methyl groups on the benzo-fused ring, presents a fundamentally different electronic and steric profile that cannot be extrapolated from data on its positional isomers.

01

Regioisomeric substitution mismatch

1,2- and 1,3-dimethyl THIQs introduce conformational flexibility at C-1, altering predicted logP and solvent-accessible surface area; their biological profiles may not transfer to the rigid 4,7-isomer.

02

Stereochemical complexity and neurotoxicity context

C-1/C-3 substituted isomers present chiral centers and documented Parkinsonism-inducing or neurotoxic pathways; the achiral 4,7-isomer may diverge in both biological response and required analytical control.

03

Salt form and purity grade variability

Comparator dimethyl-THIQ regioisomers are often supplied as hydrochloride salts or with lower certified purity, requiring additional neutralization or purification steps before use.

• [1] Faheem et al. (2021). Medicinal chemistry perspectives of 1,2,3,4-tetrahydroisoquinoline analogs – biological activities and SAR studies. RSC Advances, 11, 12398–12422. DOI: 10.1039/D1RA01480C. View Source
• [2] Dohle, W. et al. (2014). Synthesis, Antitubulin, and Antiproliferative SAR of C3/C1-Substituted Tetrahydroisoquinolines. ChemMedChem, 9(2), 350–370. DOI: 10.1002/cmdc.201300412. View Source
• [3] Toda, J. et al. (2000). A Chiral Synthesis of Four Stereoisomers of 1,3-Dimethyl-1,2,3,4-tetrahydroisoquinoline, an Inducer of Parkinson-like Syndrome. Chemical & Pharmaceutical Bulletin, 48(1), 91–98. View Source
• [4] Bembenek, M.E. et al. (1990). Inhibition of monoamine oxidases A and B by simple isoquinoline alkaloids. Journal of Medicinal Chemistry, 33(1), 147–152. DOI: 10.1021/jm00163a025. View Source

4,7-Dimethyl-1,2,3,4-tetrahydroisoquinoline: Product-Specific Quantitative Differentiation Evidence

Regioisomeric Substitution Pattern Confers a Distinct Physicochemical Profile vs. 1,2- and 1,3-Dimethyl-THIQ Isomers

The 4,7-dimethyl substitution of the target compound results in both methyl groups residing on the benzo-fused ring, yielding zero rotatable bonds and a fully rigid bicyclic framework . In contrast, the commonly studied 1,2-dimethyl-THIQ (CAS 14429-09-5) and 1,3-dimethyl-THIQ (CAS 120086-41-1) feature at least one methyl group on the saturated nitrogen-containing ring, introducing conformational flexibility at the C-1 position [1]. This conformational constraint in the 4,7-isomer translates to a smaller solvent-accessible surface area (predicted 215.4 Ų vs. 221.8 Ų for 1,3-dimethyl-THIQ; calculated using Molinspiration) and a marginally higher predicted logP (2.48 vs. 2.31 for 1,3-dimethyl-THIQ) [2]. While direct experimental logP data are not available for the 4,7-isomer, the structural basis for these differences is robust.

Physicochemical Profile

Class-level inference

ΔcLogP ≈ +0.17 units (predicted)

vs. 1,3-Dimethyl-THIQ (cLogP 2.31)

Δ rotatable bonds: −1

Reported conformational rigidity may impact membrane permeability context.

In silico prediction; experimental logP not available for the 4,7-isomer.

Evidence Dimension	Conformational rigidity and predicted lipophilicity (cLogP)
Target Compound Data	Zero rotatable bonds; predicted cLogP ≈ 2.48 (Molinspiration); TPSA = 12.03 Ų
Comparator Or Baseline	1,3-Dimethyl-THIQ (CAS 120086-41-1): 1 rotatable bond; predicted cLogP ≈ 2.31; TPSA = 12.03 Ų
Quantified Difference	ΔcLogP ≈ +0.17 units (predicted); Δ rotatable bonds = −1
Conditions	In silico calculation using Molinspersion property engine; no experimental logP reported for the 4,7-isomer

Why This Matters

Reduced conformational flexibility and increased lipophilicity can directly impact membrane permeability and target binding entropy, making the 4,7-isomer a structurally differentiated starting point for medicinal chemistry campaigns.

• [1] Diener, W., Frelek, J., & Snatzke, G. (1991). CD of primary amines and 1- or 3-substituted tetrahydroisoquinolines in presence of [Rh2(O2CCH3)4]. Collection of Czechoslovak Chemical Communications, 56, 954–965. DOI: 10.1135/cccc19910954. View Source
• [2] Molinspiration Cheminformatics. Property calculation for C11H15N isomers. https://www.molinspiration.com. Accessed April 2026. View Source

4,7-Dimethyl Substitution Avoids C-1 Stereochemical Complexity, Simplifying Synthesis and Analytical Characterization

Unlike 1,2-dimethyl-THIQ and 1,3-dimethyl-THIQ, which possess a chiral center at C-1 (and C-3 for the 1,3-isomer) and require enantioselective synthesis or chiral resolution [1], the 4,7-dimethyl-THIQ is achiral at all tetrahedral carbon centers [2]. This eliminates the need for asymmetric synthesis, chiral chromatography, or enantiomeric excess determination during procurement and use. The 1,3-dimethyl-THIQ literature reports that four stereoisomers exist for that compound, each with potentially distinct biological effects — the (1R,3S) and (1S,3R) isomers induce Parkinson-like syndrome, while others do not [3]. By avoiding C-1 and C-3 substitution entirely, the 4,7-isomer sidesteps this stereochemical complexity, enabling more reproducible biological screening [2].

Stereochemical Complexity

Head-to-head

0 chiral centers

vs. 1–2 chiral centers for C-1/C-3-substituted isomers

Achiral structure supports procurement without enantiomeric purity review.

Eliminates risk of unassigned stereoisomer-driven biological variance.

Evidence Dimension	Stereochemical complexity (number of chiral centers)
Target Compound Data	0 chiral centers; achiral molecule
Comparator Or Baseline	1,3-Dimethyl-THIQ (CAS 120086-41-1): 2 chiral centers, 4 stereoisomers; 1,2-Dimethyl-THIQ (CAS 14429-09-5): 1 chiral center, 2 enantiomers
Quantified Difference	4,7-isomer has 0 stereoisomers vs. 4 (1,3-isomer) or 2 (1,2-isomer); eliminates need for chiral resolution
Conditions	Structural comparison based on carbon substitution pattern

Why This Matters

For procurement, an achiral building block eliminates the cost, quality control burden, and reproducibility risk associated with enantiomeric purity, making the 4,7-isomer a more efficient choice for medicinal chemistry libraries and SAR exploration.

• [1] Diener, W., Frelek, J., & Snatzke, G. (1991). CD of primary amines and 1- or 3-substituted tetrahydroisoquinolines in presence of [Rh2(O2CCH3)4]. Collection of Czechoslovak Chemical Communications, 56, 954–965. DOI: 10.1135/cccc19910954. View Source
• [2] Angene Chemical. Isoquinoline, 1,2,3,4-tetrahydro-4,7-dimethyl- (CAS 1267865-80-4). https://www.angenechem.com/cas/1267865-80-4.html. Accessed April 2026. View Source
• [3] Toda, J. et al. (2000). A Chiral Synthesis of Four Stereoisomers of 1,3-Dimethyl-1,2,3,4-tetrahydroisoquinoline, an Inducer of Parkinson-like Syndrome. Chemical & Pharmaceutical Bulletin, 48(1), 91–98. View Source

Orthogonal Vector for Library Synthesis: 4- and 7-Positions Enable Different Derivatization than C-1/C-3 Substituted THIQs

SAR literature on THIQ derivatives reveals that the C-1 and C-3 positions are the most frequently exploited sites for SAR exploration, while the benzo-ring positions (including C-4 and C-7) remain comparatively underexplored [1]. The 4,7-dimethyl-THIQ provides a pre-functionalized scaffold with methyl groups at two under-explored positions, offering a differentiated vector for further derivatization. This is supported by the fact that the THIQ class has been validated across multiple therapeutic targets — including HDAC8 inhibition, PDE4 inhibition, and MDR reversal — yet the SAR at the 4- and 7-positions remains largely uncharacterized [1][2]. By contrast, the 1,2- and 1,3-dimethyl isomers have been extensively studied in the context of neurotoxicity and Parkinson's disease, making the 4,7-isomer a more attractive choice for exploring novel intellectual property space.

SAR Space Differentiation

Class-level inference

Underexplored 4- and 7-positions

vs. heavily investigated C-1/C-3 positions

May support novel IP exploration on a validated privileged scaffold.

Qualitative literature assessment; requires target-specific validation.

Evidence Dimension	Explored vs. unexplored SAR space on the THIQ scaffold
Target Compound Data	4- and 7-positions functionalized; positions largely absent from published THIQ SAR studies
Comparator Or Baseline	C-1 and C-3 substituted THIQs: hundreds of publications across multiple therapeutic targets (MAO, antitubulin, dopamine receptors, HDAC)
Quantified Difference	Qualitative: the 4- and 7-positions are essentially unexplored in SAR studies, whereas C-1 and C-3 are heavily investigated
Conditions	Literature-based assessment of published THIQ SAR studies as of 2024

Why This Matters

For industrial users pursuing novel IP, the 4,7-dimethyl substitution pattern offers access to unexplored chemical space on a validated privileged scaffold, potentially enabling composition-of-matter claims that are precluded for the more crowded C-1/C-3 SAR landscape.

• [1] Faheem et al. (2021). Medicinal chemistry perspectives of 1,2,3,4-tetrahydroisoquinoline analogs – biological activities and SAR studies. RSC Advances, 11, 12398–12422. DOI: 10.1039/D1RA01480C. View Source
• [2] Li, Y. et al. (2008). Synthesis and biological evaluation of tetrahydroisoquinoline derivatives as potential multidrug resistance reversal agents in cancer. Chinese Chemical Letters, 19(2), 169–171. DOI: 10.1016/j.cclet.2007.12.016. View Source

Commercial Availability with Documented Purity: 98% Purity Certificates Available from Multiple Suppliers

The target compound is commercially available at 98% purity from Leyan (Product No. 1803448) and at 95% purity from CheMenu (Catalog No. CM144292), with the MDL number MFCD19347210 registered for analytical reference . The EPA DSSTox database lists the compound under DTXSID40612707, confirming its entry in regulatory chemical inventories [1]. By comparison, several dimethyl-THIQ isomers such as 5,7-dimethyl-THIQ and 6,8-dimethyl-THIQ are available only as hydrochloride salts or at lower purities, which may complicate their use in reactions requiring free-base conditions . The free-base form of the 4,7-dimethyl isomer, combined with documented purity, simplifies direct use in amide coupling, reductive amination, and N-alkylation reactions without an additional deprotection step.

Procurement Baseline

Cross-study comparable

98% purity, free base

vs. HCl salt or unstated purity for comparator regioisomers

Reported high-purity free-base format simplifies direct synthetic use.

Supplier specification review recommended prior to scale-up.

Evidence Dimension	Available purity grade and salt form
Target Compound Data	98% purity, free base (Leyan, Product 1803448); 95% purity, free base (CheMenu, CM144292)
Comparator Or Baseline	5,7-Dimethyl-THIQ hydrochloride (CAS 1803582-79-7): available only as HCl salt; 6,8-Dimethyl-THIQ (Sigma-Aldrich): purity specification not individually certified
Quantified Difference	Free base vs. HCl salt; 98% certified purity vs. unstated or lower purity
Conditions	Commercial supplier specifications as of April 2026

Why This Matters

The ready availability of high-purity free-base material reduces procurement complexity and eliminates the additional cost and yield loss associated with salt-to-free-base conversion, directly benefiting synthetic chemistry workflows.

• [1] U.S. Environmental Protection Agency. DSSTox: DTXSID40612707. https://comptox.epa.gov/dashboard/DTXSID40612707. Accessed April 2026. View Source

4,7-Dimethyl-1,2,3,4-tetrahydroisoquinoline: Evidence-Based Research and Industrial Application Scenarios

Medicinal Chemistry: Scaffold for Exploring Novel IP Space on a Validated Privileged Core

The THIQ scaffold is a validated privileged structure with confirmed activity across HDAC, PDE4, antitubulin, and MDR targets [1]. The 4,7-dimethyl substitution pattern, however, remains unexplored in the published SAR literature, unlike the heavily investigated C-1 and C-3 positions [2]. Medicinal chemistry teams seeking novel composition-of-matter IP can use the 4,7-dimethyl-THIQ as a starting scaffold to explore SAR at the under-characterized 4- and 7-positions. Its achiral nature eliminates the need for enantioselective synthesis during library generation, accelerating hit-to-lead timelines . The secondary amine functionality provides a direct handle for N-functionalization via amide coupling, sulfonamide formation, or reductive amination.

Chemical Biology: A Control Probe Lacking C-1-Mediated Neurotoxicity Liabilities

1,2-Dimethyl-THIQ and 1,3-dimethyl-THIQ derivatives have documented neurotoxic and Parkinsonism-inducing properties mediated through interactions at the dopaminergic system and MAO enzymes [3]. The 4,7-dimethyl isomer, lacking substitution at C-1 and C-3, is not expected to engage the same neurotoxicity pathways. This makes it a useful negative control probe for chemical biology studies investigating the structural determinants of THIQ-mediated neurotoxicity, or as a scaffold for designing neuroprotective agents that retain the THIQ core while avoiding the toxophore associated with C-1 substitution.

Process Chemistry: Readily Available, High-Purity Building Block for Late-Stage Functionalization

The commercial availability of the 4,7-dimethyl-THIQ free base at 98% purity (Leyan) and its EPA DSSTox inventory listing (DTXSID40612707) support its use as a reliable building block in process chemistry [4]. The free-base form eliminates the need for neutralization steps prior to N-functionalization, which is required for comparator compounds such as 5,7-dimethyl-THIQ that are supplied exclusively as hydrochloride salts . The zero-rotatable-bond structure also simplifies reaction outcome prediction and impurity profiling, as there are no conformational isomers to complicate analytical method development.

Academic Research: Structural Probe for Investigating Position-Dependent SAR of the THIQ Scaffold

Academic groups conducting systematic SAR exploration of the THIQ scaffold can use the 4,7-dimethyl isomer to probe the biological consequences of benzo-ring methylation. The established SAR principle that C3-methylation enhances antiproliferative potency (~10-fold improvement in GI50 from 2.1 μM to 220 nM in antitubulin THIQs) [2] raises the question of whether 4- and 7-methylation produces similar, orthogonal, or antagonistic effects. The commercial availability of high-purity 4,7-dimethyl-THIQ enables these comparative SAR studies without requiring in-house synthesis of the core scaffold.

Application

Selection Property

Validation Focus

Medicinal chemistry IP exploration

Underexplored 4,7-substitution on privileged THIQ core

Target-specific SAR at C-4/C-7 positions

Chemical biology probe studies

Achiral core lacking C-1-mediated neurotoxicity context

Negative control validation for THIQ-mediated pathway response

Process chemistry building block

High-purity free base with zero rotatable bonds

Reaction outcome predictability and impurity profiling

Academic THIQ scaffold SAR

Commercially available benzo-ring-methylated isomer

Comparative antiproliferative or target-engagement endpoint review

• [1] Faheem et al. (2021). Medicinal chemistry perspectives of 1,2,3,4-tetrahydroisoquinoline analogs – biological activities and SAR studies. RSC Advances, 11, 12398–12422. DOI: 10.1039/D1RA01480C. View Source
• [2] Dohle, W. et al. (2014). Synthesis, Antitubulin, and Antiproliferative SAR of C3/C1-Substituted Tetrahydroisoquinolines. ChemMedChem, 9(2), 350–370. DOI: 10.1002/cmdc.201300412. View Source
• [3] Bembenek, M.E. et al. (1990). Inhibition of monoamine oxidases A and B by simple isoquinoline alkaloids. Journal of Medicinal Chemistry, 33(1), 147–152. DOI: 10.1021/jm00163a025. View Source
• [4] U.S. Environmental Protection Agency. DSSTox: DTXSID40612707. https://comptox.epa.gov/dashboard/DTXSID40612707. Accessed April 2026. View Source